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Compound of Interest

ethyl 2-amino-1-methyl-1H-
Compound Name:
imidazole-5-carboxylate

Cat. No.: B069197

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of currently available safety, handling, and
biological information for ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate. It is intended
for informational purposes for a professional audience and is not exhaustive. Always consult
the most recent Material Safety Data Sheet (MSDS) from your supplier and conduct a thorough
risk assessment before handling this chemical.

Chemical and Physical Properties

Ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate is a solid imidazole derivative.[1] Its
fundamental properties are summarized in the table below.
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Property Value Reference
Molecular Formula C7H11N302 [1]
Molecular Weight 169.18 g/mol [1]
Appearance Solid [1]

CAS Number 177760-04-2

SMILES String NC1=NC=C(C(OCC)=0)N1C [1]

InChi Key CXSLXRSUUJLZBT- o

UHFFFAOYSA-N

Safety and Handling

Comprehensive safety data for ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate is
limited. However, available information indicates that it should be handled with care in a
laboratory setting.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard information:

Hazard Class Category Hazard Statement Pictogram
o H302: Harmful if GHSO07 (Exclamation
Acute Toxicity, Oral 4
swallowed Mark)

Data sourced from multiple suppliers and aggregated.

Precautionary Statements and Personal Protective
Equipment (PPE)

Based on the GHS classification, the following precautionary measures are recommended.

Prevention:
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e P264: Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
Response:

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.

Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.
Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles.

» Skin Protection: Wear protective gloves and a lab coat.

o Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator may
be necessary.

Storage and Stability

Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from
incompatible materials such as strong oxidizing agents.

Experimental Protocols

Detailed and validated experimental protocols for the synthesis and purification of ethyl 2-
amino-1-methyl-1H-imidazole-5-carboxylate are not readily available in the public domain.
The synthesis of imidazole derivatives can be complex, and procedures for similar compounds
may not be directly transferable. Researchers should consult specialized synthetic chemistry
literature and develop their own protocols with appropriate safety considerations.
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A generalized workflow for a potential, though unverified, synthesis is presented below for
illustrative purposes only. This is not a validated protocol.

Ethyl 2-amino-1-methyl-1H-
imidazole-5-carboxylate

Cyclization Reaction
(Solvent, Catalyst, Heat)

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of an imidazole derivative.

Biological Activity and Potential Applications

While specific biological data for ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate is
scarce, the imidazole scaffold is a common motif in many biologically active compounds.
Research on similar imidazole-containing molecules suggests potential applications in drug
discovery.

Studies on various substituted imidazole derivatives have shown a range of biological activities,
including anticancer properties.[2][3] For instance, some ethyl 5-amino-1-N-substituted-
imidazole-4-carboxylates have demonstrated antiproliferative effects against human cancer cell
lines.[2] One derivative, ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate, was found to
inhibit tumor cell colony formation and migration and induce apoptosis in HeLa and HT-29 cells.

[2]

Another study highlighted that imidazole derivatives can act as sirtuin inhibitors, which is an
emerging strategy in cancer therapy.[3] Specifically, a structurally related compound, Ethyl 2-[5-
(4-chlorophenyl)-2-methyl-1-H-Imidazole-4-yl) acetate, was shown to have an inhibitory effect
on nuclear sirtuins in non-small cell lung cancer cell lines.[3]

These findings suggest that ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate could be a
valuable building block or lead compound for the development of novel therapeutics. However,
extensive biological evaluation of this specific compound is required to determine its activity
and mechanism of action.

Below is a hypothetical signaling pathway that could be investigated based on the activity of
related compounds.
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Caption: A hypothetical signaling pathway for investigation.

Conclusion

Ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate is a chemical compound with potential
applications in research and drug development, particularly in the field of oncology. While
comprehensive data is not yet available, existing information on its safety and the biological
activity of related compounds underscores the need for careful handling and further
investigation. Researchers are encouraged to contribute to the body of knowledge on this
compound through rigorous experimentation and publication of their findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Ethyl 2-amino-1-methyl-1H-
imidazole-5-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069197#ethyl-2-amino-1-methyl-1h-imidazole-5-
carboxylate-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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